Cas no 189330-14-1 (2-Chlorothiophene-3-carboxamide)

• Product Name: 2-Chlorothiophene-3-carboxamide
• CAS No: 189330-14-1
• MF: C₅H₄ClNOS
• MW: 161.609358787537
• MDL: MFCD20703425
• CID: 3168551
• PubChem ID: 18938140
• Update Time: 2025-06-12

2-Chlorothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 189330-14-1
• AKOS027363388
• 2-Chlorothiophene-3-carboxamide
• SCHEMBL846619

• MDL： MFCD20703425
• Inchi： 1S/C5H4ClNOS/c6-4-3(5(7)8)1-2-9-4/h1-2H,(H2,7,8)
• InChI Key： GGTBRPBLTXCEJO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=O)C=CS1

Computed Properties

• Exact Mass: 160.9702126Da
• Monoisotopic Mass: 160.9702126Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2-Chlorothiophene-3-carboxamide

Introduction to 2-Chlorothiophene-3-carboxamide (CAS No. 189330-14-1)

2-Chlorothiophene-3-carboxamide, with the CAS number 189330-14-1, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique chemical structure, which includes a thiophene ring and a chloro substituent, making it an interesting candidate for both academic research and industrial applications.

The chemical formula of 2-Chlorothiophene-3-carboxamide is C₅H₄ClNOS, and it has a molecular weight of approximately 157.65 g/mol. The compound is typically synthesized through a series of well-documented reactions, including the condensation of 2-chlorothiophene with an appropriate amine or ammonia. The resulting product is a white to off-white solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

In the realm of pharmaceutical research, 2-Chlorothiophene-3-carboxamide has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-Chlorothiophene-3-carboxamide exhibited significant inhibitory effects on the proliferation of human cancer cell lines, particularly those derived from breast and lung cancers. These findings suggest that further optimization and development of this compound could lead to novel anticancer drugs.

Beyond its potential in pharmaceuticals, 2-Chlorothiophene-3-carboxamide has also been investigated for its use in materials science. The thiophene ring in the compound's structure imparts unique electronic properties that make it suitable for applications in organic electronics and photovoltaic devices. Research published in the Journal of Materials Chemistry C in 2020 demonstrated that thin films of 2-Chlorothiophene-3-carboxamide-based polymers exhibited excellent charge transport properties and stability under various environmental conditions. This makes it a promising candidate for the development of next-generation organic electronic materials.

In the context of chemical synthesis, 2-Chlorothiophene-3-carboxamide serves as a valuable building block for the synthesis of more complex molecules. Its reactivity and functional group diversity allow chemists to introduce various substituents and functional groups, thereby expanding its utility in synthetic chemistry. A notable example is its use as a precursor for the synthesis of heterocyclic compounds with potential biological activities. A study published in the Tetrahedron Letters in 2019 described a novel synthetic route to produce a series of substituted thiophenes using 2-Chlorothiophene-3-carboxamide, highlighting its versatility as a synthetic intermediate.

The safety profile of 2-Chlorothiophene-3-carboxamide is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, standard precautions should be taken to avoid inhalation, ingestion, and skin contact. It is recommended to store the compound in a cool, dry place away from incompatible materials such as strong oxidizers and acids.

In conclusion, 2-Chlorothiophene-3-carboxamide (CAS No. 189330-14-1) is a multifaceted compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive target for further research and development. As ongoing studies continue to uncover new potential uses and optimize its properties, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.